Cas no 827624-08-8 (1H,3H-Pyrrolo[1,2-c]oxazol-1-one,3-ethyltetrahydro-)

• Product Name: 1H,3H-Pyrrolo[1,2-c]oxazol-1-one,3-ethyltetrahydro-
• CAS No: 827624-08-8
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 716023
• Update Time: 2024-02-03

1H,3H-Pyrrolo[1,2-c]oxazol-1-one,3-ethyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Pyrrolo[1,2-c]oxazol-1-one,3-ethyltetrahydro-
• 1H,3H-Pyrrolo[1,2-c]oxazol-1-one,3-ethyltetrahydro-(9CI)
• 1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3-ethyltetrahydro-

• Inchi： 1S/C8H13NO2/c1-2-7-9-5-3-4-6(9)8(10)11-7/h6-7H,2-5H2,1H3
• InChI Key： XYPOHYPJQKWAME-UHFFFAOYSA-N
• SMILES： O1C(=O)C2CCCN2C1CC

Computed Properties

• Exact Mass: 155.095
• Monoisotopic Mass: 155.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 278.6±33.0 °C(Predicted)
• pka: 4.43±0.40(Predicted)